Cas no 2227840-94-8 (rac-(3R,5R)-4-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methylmorpholine-3-carboxylic acid)

• Product Name: rac-(3R,5R)-4-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methylmorpholine-3-carboxylic acid
• CAS No: 2227840-94-8
• MF: C₂₁H₂₁NO₅
• MW: 367.395146131516
• CID: 5637919
• PubChem ID: 165573358
• Update Time: 2025-10-28

rac-(3R,5R)-4-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28228698
• rac-(3R,5R)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-methylmorpholine-3-carboxylic acid
• 2227840-94-8
• EN300-1087161
• (3R,5R)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-methylmorpholine-3-carboxylic acid
• (3R,5R)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5- methylmorpholine-3-carboxylic acid
• 3,4-Morpholinedicarboxylic acid, 5-methyl-, 4-(9H-fluoren-9-ylmethyl) ester, (3R,5R)-
• rac-(3R,5R)-4-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methylmorpholine-3-carboxylic acid

• Inchi： 1S/C21H21NO5/c1-13-10-26-12-19(20(23)24)22(13)21(25)27-11-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18-19H,10-12H2,1H3,(H,23,24)/t13-,19-/m1/s1
• InChI Key： RDKPPIHDJISOQU-BFUOFWGJSA-N
• SMILES： O1C[C@H](C(=O)O)N(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)[C@H](C)C1

Computed Properties

• Exact Mass: 367.14197277g/mol
• Monoisotopic Mass: 367.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Boiling Point: 578.7±50.0 °C(Predicted)
• pka: 3.48±0.40(Predicted)

Additional information on rac-(3R,5R)-4-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methylmorpholine-3-carboxylic acid

Rac-(3R,5R)-4-{(9H-Fluoren-9-yl)methoxycarbonyl}-5-methylmorpholine-3-carboxylic Acid: A Comprehensive Overview

Rac-(3R,5R)-4-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methylmorpholine-3-carboxylic acid is a highly specialized organic compound with the CAS number 2227840-94-8. This compound belongs to the class of morpholine derivatives, which are widely recognized for their versatility in pharmaceutical and chemical applications. The molecule's structure is characterized by a morpholine ring substituted with a fluorenylmethoxycarbonyl (Fmoc) group at the 4-position and a methyl group at the 5-position, along with a carboxylic acid moiety at the 3-position. These structural features contribute to its unique chemical properties and potential applications in drug design and synthesis.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during various synthetic processes. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide coupling reactions, making this compound a valuable tool in medicinal chemistry. The racemic nature of the compound (denoted by "rac") indicates that it exists as a mixture of two enantiomers, which can be separated into individual enantiomers for specific applications if required.

Recent advancements in stereochemistry have underscored the significance of chiral morpholine derivatives like this compound in asymmetric synthesis. The (3R,5R) configuration is particularly interesting due to its potential to interact with biological targets in a highly specific manner. Researchers have explored the use of such compounds in designing novel therapeutics targeting complex biological systems, such as enzyme inhibitors and receptor modulators.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving the coupling of fluorenylmethoxycarbonyl chloride with appropriately substituted morpholine derivatives. The reaction conditions are carefully optimized to ensure high yields and purity, which are critical for its application in pharmaceutical research. Recent innovations in catalytic methods and green chemistry have also opened new avenues for synthesizing such compounds more efficiently and sustainably.

The biological activity of this compound has been a focal point of recent investigations. Studies suggest that it exhibits potential as a lead compound in drug discovery programs targeting various diseases, including neurodegenerative disorders and cancer. Its ability to modulate key cellular pathways makes it an attractive candidate for further exploration in preclinical models.

From an analytical standpoint, modern techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in elucidating the structural details of this compound. These methods provide insights into its conformational properties and stereochemical integrity, which are essential for understanding its behavior in biological systems.

In conclusion, rac-(3R,5R)-4-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methylmorpholine-3-carboxylic acid (CAS No. 2227840-94-8) stands out as a significant molecule in contemporary chemical research. Its unique structure, combined with advancements in synthetic and analytical methodologies, positions it as a promising tool for advancing drug discovery and development efforts. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in the field of medicinal chemistry.